Cas no 1992810-13-5 ((4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 1992810-13-5
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5638300
• PubChem ID: 165908708
• Update Time: 2025-05-26

(4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-5,5,5-trifluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• EN300-28279741
• 1992810-13-5
• (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C9H12F3NO4/c1-2-5-17-8(16)13-6(9(10,11)12)3-4-7(14)15/h2,6H,1,3-5H2,(H,13,16)(H,14,15)/t6-/m0/s1
• InChI Key： WBLUHPXRYUOBTN-LURJTMIESA-N
• SMILES： FC([C@H](CCC(=O)O)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

Research Brief on (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS: 1992810-13-5)

In recent years, the compound (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS: 1992810-13-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and allyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. The following brief synthesizes the latest findings and advancements related to this compound.

The primary interest in (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid stems from its structural versatility and its ability to interact with biological targets with high specificity. Recent studies have explored its role as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are crucial for modulating neurotransmitter activity in the central nervous system. Researchers have also investigated its utility in the design of covalent inhibitors, leveraging the reactivity of the allyloxycarbonylamino moiety for targeted protein modification.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the development of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in numerous disease pathways. The study highlighted the compound's ability to form stable covalent adducts with the active site residues of these enzymes, thereby providing a platform for the design of novel therapeutics for conditions such as inflammation and neurodegenerative disorders.

Further research has delved into the pharmacokinetic properties of (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid, with a focus on its metabolic stability and bioavailability. Advanced in vitro and in vivo models have revealed that the trifluoromethyl group enhances the compound's resistance to enzymatic degradation, while the pentanoic acid moiety facilitates cellular uptake. These findings underscore the compound's potential as a scaffold for prodrug development, particularly for drugs requiring targeted delivery to specific tissues.

In addition to its therapeutic applications, the compound has also been employed in chemical biology as a tool for studying enzyme mechanisms. Its ability to act as a Michael acceptor has been exploited in activity-based protein profiling (ABPP) studies, enabling researchers to map the functional landscape of enzymes in complex biological systems. This approach has provided valuable insights into enzyme-substrate interactions and has opened new avenues for drug discovery.

Despite these advancements, challenges remain in the optimization of (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid for clinical use. Issues such as off-target reactivity and potential toxicity need to be addressed through further structural refinement and preclinical testing. However, the compound's unique chemical properties and broad applicability continue to make it a focal point of research in the chemical biology and pharmaceutical communities.

In conclusion, (4S)-5,5,5-trifluoro-4-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS: 1992810-13-5) represents a versatile and promising molecule with significant potential in drug development and chemical biology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in the years to come.